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Compound of Interest

4-Methoxybenzenesulfonyl
Compound Name:
chloride

cat. No.: B1212957

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth guide on the safety, handling, and emergency procedures
for 4-Methoxybenzenesulfonyl chloride (CAS No. 98-68-0). The information is compiled from
various safety data sheets to ensure a comprehensive overview for laboratory and research

professionals.

Compound Identification

4-Methoxybenzenesulfonyl chloride, also known as p-anisolesulfonyl chloride, is a versatile
sulfonating agent used in organic synthesis.[1][2] It is primarily utilized for the preparation of
sulfonamides and as a protecting group for various nitrogen functions.[1]

Table 1: Compound Identification
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Identifier

Chemical Name

Value

4-Methoxybenzenesulfonyl
chloride

Source(s)

[31[4]

4-Methoxybenzene-1-sulfonyl

Synonyms chloride, p-Anisolesulfonyl [5]
Chloride

CAS Number 98-68-0 [31[5][6]

EC Number 202-692-1 [5]6]

Molecular Formula C7H7CIOsS [31[41[5]

Molecular Weight 206.65 g/mol [31141[5]

| InChl Key | DTIVECUKADWGMO-UHFFFAOYSA-N |[6] |

Physical and Chemical Properties

4-Methoxybenzenesulfonyl chloride is a white to beige crystalline solid at room temperature.
[1][2][5] It is sensitive to moisture and reacts with water.[5][7][8][9]

Table 2: Physical and Chemical Properties

Property Value Source(s)
White to beige crystalline

Appearance . [11[2][5]
solid

Odor Odorless [8]

Melting Point 39-42 °C (lit.) [1][3][5]16]

Boiling Point 173 °C @ 14-19 hPa (lit.) [11[3][5](6]

Flash Point 112 °C (233.6 °F) - closed cup [5]1[6]

| Solubility | Soluble in polar solvents; limited solubility in non-polar solvents.[2] Reacts with

water.[S][7][8][9] | |
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Hazard Identification and Classification

This compound is classified as corrosive and causes severe skin burns and eye damage.[4]

[10] It is crucial to understand its hazards before handling.

Table 3: GHS Hazard Classification

Category Information Source(s)
Pictogram GHSO05 (Corrosion) [6]
Signal Word Danger [410516181110]

Hazard Statements

H314: Causes severe skin
burns and eye damage.[4][5]
[6][8] H290: May be corrosive
to metals.[10][11]

Precautionary Statements

P260, P280,
P301+P330+P331,
P303+P361+P353,
P304+P340,
P305+P351+P338, P310,
P405, P501

[AISIeIA8IL 0L 1]

| Storage Class Code | 8A - Combustible corrosive hazardous materials [[6] |

Safe Handling and Storage Protocols

Proper handling and storage procedures are mandatory to minimize risk. This involves using

appropriate personal protective equipment (PPE), working in a well-ventilated area, and

adhering to storage guidelines.

Personal Protective Equipment (PPE)

A full suite of PPE is required when handling 4-Methoxybenzenesulfonyl chloride.[5][7][10]
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Caption: Required PPE workflow for handling 4-Methoxybenzenesulfonyl chloride.

Handling Procedures

* Avoid all personal contact, including inhalation of dust.[7][11][12]

* Work in a well-ventilated area, preferably within a chemical fume hood.[5][7][11][12]
¢ Avoid formation of dust and aerosols.[5]

» Do not eat, drink, or smoke in the work area.[11][12]

¢ Wash hands and any exposed skin thoroughly after handling.[7][8][10]

+ Keep containers tightly sealed when not in use.[5][7][11][12]

+ Contact with water liberates toxic gas and should be avoided.[7][8]

Storage Conditions

Proper storage is critical to maintain the stability of the compound and prevent hazardous
reactions.

Table 4: Storage and Incompatibility
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Parameter

Storage Temperature

Recommendation Source(s)

2-8 °C (Refrigerated) [51[6]1[7]1[10]

Storage Conditions

Store in a cool, dry, well-
ventilated place in a tightly
closed container.[5][7] Store
locked up in a corrosives area.
[SIL71[8][10]

Conditions to Avoid

Moisture, heat, flames, and

sources of ignition.[5][9]

| Incompatible Materials | Water, strong oxidizing agents, strong bases, amines.[5][7][9] | |

Emergency Procedures and First Aid

Immediate and appropriate action is vital in case of accidental exposure or release.

Accidental Release Measures

In the event of a spill, follow a structured response protocol to ensure safety and containment.
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Caption: Step-by-step protocol for responding to an accidental spill.

First Aid Protocols

Immediate medical attention is required for all routes of exposure.[7] Show the Safety Data
Sheet to the attending physician.[5]

Table 5: First Aid Measures
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Exposure Route First Aid Protocol Source(s)

Move the person to fresh
air. If not breathing, give
Inhalation artificial respiration. [51[71[8][10]
Consult a physician
immediately.

Immediately take off all
contaminated clothing. Rinse
_ skin with plenty of
Skin Contact [51[71[8][10]
water/shower for at least 15
minutes. Consult a physician

immediately.

Rinse cautiously and
thoroughly with plenty of water
for at least 15 minutes, also
under the eyelids. Remove
Eye Contact ) [51I718]1[10]
contact lenses, if present and
easy to do. Continue rinsing.
Consult a physician

immediately.

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Consult a physician immediately. |[5][7][8][10] |

Stability and Reactivity

The compound is stable under recommended storage conditions but can react hazardously
with certain substances.[5]
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Caption: Chemical stability and reactivity relationships.

Toxicological and Transportation Information
Toxicological Profile

There is limited quantitative toxicological data available for this specific compound in the
provided safety data sheets. The primary health risk is its corrosive nature.

Table 6: Toxicological Information Summary
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Effect Finding Source(s)
Acute Toxicity No data available [51[7]1[10]
Skin Corrosion/Irritation Causes severe skin burns [41[5][10]
Serious Eye Damage/Irritation Causes serious eye damage [41[5][10]
No component is identified as
) o a probable, possible, or
Carcinogenicity [5]

confirmed human carcinogen
by IARC at levels = 0.1%.

| Primary Health Effect | Product is a corrosive material. Ingestion causes severe swelling,

damage to delicate tissue, and danger of perforation. |[7] |

Transportation Information

This material is regulated as a hazardous substance for transport.

Table 7: Transportation Details

Regulation UN Number
ADR/RID,

3261
IMDG, IATA

Proper
Shipping
Name

CORROSIVE
SOLID,
ACIDIC,
ORGANIC,
N.O.S. (4-
Methoxybenze
nesulfonyl
chloride)

Hazard Class

Packing Group

Source(s):[5][8][10]
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1212957?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9461327.htm
https://www.solubilityofthings.com/4-methoxybenzenesulfonyl-chloride
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9461327.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9461327.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/7401
https://pubchem.ncbi.nlm.nih.gov/compound/7401
https://www.chemicalbook.com/msds/4-methoxybenzenesulfonyl-chloride.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/m10204
https://www.fishersci.com/store/msds?partNumber=AC125730250&productDescription=4-METHOXYBENZENESULFONYL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13788&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAL1312014&productDescription=4-METHOXYBNZOYL+CLRIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/KR/ko/sds/M0802_JP_EN.pdf
https://store.apolloscientific.co.uk/storage/msds/OR25768_msds.pdf
https://datasheets.scbt.com/sc-252172.pdf
https://www.benchchem.com/product/b1212957#4-methoxybenzenesulfonyl-chloride-safety-data-sheet-sds-and-handling
https://www.benchchem.com/product/b1212957#4-methoxybenzenesulfonyl-chloride-safety-data-sheet-sds-and-handling
https://www.benchchem.com/product/b1212957#4-methoxybenzenesulfonyl-chloride-safety-data-sheet-sds-and-handling
https://www.benchchem.com/product/b1212957#4-methoxybenzenesulfonyl-chloride-safety-data-sheet-sds-and-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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